Cas no 1261932-14-2 (4-(3-Cyano-5-hydroxyphenyl)thiophene-2-carboxylic acid)

• Product Name: 4-(3-Cyano-5-hydroxyphenyl)thiophene-2-carboxylic acid
• CAS No: 1261932-14-2
• MF: C₁₂H₇NO₃S
• MW: 245.253881692886
• MDL: MFCD18314365
• CID: 2764334
• PubChem ID: 53220040
• Update Time: 2025-04-21

4-(3-Cyano-5-hydroxyphenyl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18314365
• DTXSID60684820
• 5-(2-Carboxythiophene-4-yl)-3-cyanophenol, 95%
• 5-(2-CARBOXYTHIOPHENE-4-YL)-3-CYANOPHENOL
• 1261932-14-2
• 4-(3-Cyano-5-hydroxyphenyl)thiophene-2-carboxylic acid

• MDL： MFCD18314365
• Inchi： 1S/C12H7NO3S/c13-5-7-1-8(3-10(14)2-7)9-4-11(12(15)16)17-6-9/h1-4,6,14H,(H,15,16)
• InChI Key： UESZJBKYDFALCC-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC(=C1)C1C=C(C#N)C=C(C=1)O

Computed Properties

• Exact Mass: 245.01466426Da
• Monoisotopic Mass: 245.01466426Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 110Ų